Cas no 35840-17-6 (Dicyano(methyl)amine)
Dicyano(methyl)amine structure
Product Name:Dicyano(methyl)amine
CAS No:35840-17-6
MF:C3H3N3
MW:81.076019525528
CID:6639514
PubChem ID:12295250
Update Time:2024-01-15
Dicyano(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Dicyano(methyl)amine
- Cyanamide, cyanomethyl- (9CI)
- AKOS040767813
- cyano(methyl)cyanamide
- 35840-17-6
-
- Inchi: 1S/C3H3N3/c1-6(2-4)3-5/h1H3
- InChI Key: XFZQYDDVCYCYAG-UHFFFAOYSA-N
- SMILES: N(C#N)(C#N)C
Computed Properties
- Exact Mass: 81.032697108g/mol
- Monoisotopic Mass: 81.032697108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Density: 1.124±0.06 g/cm3(Predicted)
- Boiling Point: 93.9±23.0 °C(Predicted)
- pka: -19.04±0.70(Predicted)
Dicyano(methyl)amine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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